Cas no 1795478-56-6 (1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1795478-56-6
• MF: C₁₄H₂₀N₂O₄S₂
• MW: 344.449601173401
• CID: 6034092
• PubChem ID: 91647431
• Update Time: 2025-07-02

1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS033759984
• EN300-6652837
• Z209419012
• 1795478-56-6
• (1,1-dioxothiolan-3-yl) 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• 1,1-dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• Inchi： 1S/C14H20N2O4S2/c1-9-12(10(2)16-14(15-9)21-3)4-5-13(17)20-11-6-7-22(18,19)8-11/h11H,4-8H2,1-3H3
• InChI Key： JKIILKRBSFLVQZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)OC(CCC1=C(C)N=C(N=C1C)SC)=O)(=O)=O

Computed Properties

• Exact Mass: 344.08644947g/mol
• Monoisotopic Mass: 344.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Introduction to 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1795478-56-6, formally known as 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in recent years due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a thiolan core combined with a pyrimidine moiety suggests a multifaceted chemical behavior that could be exploited for various biological interactions.

In the realm of chemical biology, the design of molecules with precise structural motifs is crucial for modulating biological pathways. The 1,1-Dioxo group in the compound's name indicates the presence of a diketone moiety, which is often involved in redox reactions and can serve as a scaffold for further functionalization. This feature, coupled with the methylsulfanyl substituent on the pyrimidine ring, introduces sulfur-based interactions that are known to play significant roles in enzyme inhibition and receptor binding. Such structural elements are particularly valuable in the development of small-molecule inhibitors targeting key therapeutic pathways.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate. By leveraging high-throughput docking algorithms and machine learning models, researchers can predict the binding affinity of this compound to various biological targets with remarkable accuracy. This approach has accelerated the discovery of novel pharmacophores and has been instrumental in streamlining the drug development pipeline. The combination of computational predictions with experimental validation has become a cornerstone of modern medicinal chemistry.

The thiolan scaffold itself is an intriguing structural motif that has been explored for its potential biological activity. Thiolans are five-membered heterocycles containing sulfur and oxygen atoms, which can exhibit significant stability and reactivity under physiological conditions. In particular, the thiol group within the thiolan ring can participate in disulfide bond formation, a critical mechanism in many biological processes. This property makes thiolan derivatives attractive candidates for developing compounds that interact with proteins or enzymes via disulfide interactions.

Moreover, the 4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl group adds another layer of complexity to the molecule's chemical profile. Pyrimidine derivatives are well-known for their role as bioisosteres in drug design, often replacing benzene rings or other aromatic systems to improve pharmacokinetic properties such as solubility and metabolic stability. The presence of methylsulfanyl groups further enhances the compound's potential for hydrogen bonding and hydrophobic interactions with biological targets. These features collectively contribute to the molecule's versatility as a lead compound in pharmaceutical research.

In clinical research settings, compounds like 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate are being evaluated for their potential therapeutic efficacy across various disease indications. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain kinases or enzymes implicated in inflammatory responses and cancer progression. The ability to modulate these pathways could lead to novel treatments for conditions where current options are limited or where resistance has developed.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. Modern laboratories employ state-of-the-art methodologies to construct intricate molecular frameworks efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric synthesis, and flow chemistry have revolutionized organic synthesis by enabling rapid and scalable production of target compounds. The synthesis of 1,1-Dioxo-1lambda6-thiolan-3-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate exemplifies these advancements, showcasing how modern synthetic strategies can be applied to create highly functionalized molecules.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with them in meaningful ways. The compound CAS no. 1795478-56-6 serves as a testament to this progress, embodying the intersection of innovative chemistry and cutting-edge biology. Its unique structural features make it a valuable tool for researchers exploring new therapeutic avenues, and its potential applications are only beginning to be fully realized.

In conclusion,1,1-Dioxo-1lambda6-thiolan-3-ylyl 3-[4,6-dimethyl -2-(methylsulfanyl)pyrimidin -5 -y l]propanoate represents a significant advancement in chemical biology research. Its multifaceted structural features offer opportunities for modulating key biological pathways with implications for drug discovery and therapeutic development. As research continues to uncover new applications for this compound,CAS no .1795478 -56 -6 is poised to play an important role in shaping the future of pharmaceutical innovation.